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Compound of Interest

Dimethyl 2-(2-
Compound Name:
methoxyphenoxy)malonate

Cat. No.: B022909

An In-depth Technical Guide to Dimethyl 2-(2-
methoxyphenoxy)malonate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Dimethyl 2-(2-methoxyphenoxy)malonate, a key intermediate in organic
synthesis and pharmaceutical research. This document outlines its chemical identity,
physicochemical characteristics, and detailed experimental protocols for its synthesis.

Core Properties and Identifiers

Dimethyl 2-(2-methoxyphenoxy)malonate, with the CAS number 150726-89-9, is a malonate
ester derivative that serves as a versatile building block in the creation of complex molecular
structures, particularly those incorporating a methoxyphenyl moiety.[1] It is primarily utilized in
the development of various bioactive compounds.[1]

Table 1: Chemical Identifiers
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Identifier

Value

CAS Number

150726-89-9[2][3][4][5]

Molecular Formula

C12H1406[2][3][4][5][6]

Molecular Weight 254.24 g/mol [2][3][5][6][7]
dimethyl 2-(2-

IUPAC Name
methoxyphenoxy)propanedioate[2]
Dimethyl (2-methoxyphenoxy)malonate,
Propanedioic acid, (2-methoxyphenoxy)-,
dimethyl ester, Dimethyl (o-

Synonyms
methoxyphenoxy)malonate, 2-(2-
Methoxyphenoxy)malonic acid dimethyl ester[4]
[8]

EINECS 604-747-9[3][7]

MDL Number MFCDO06797652[3][5][7]

Physicochemical Characteristics

The compound's physical state is reported as a colorless to pale yellow liquid or a white to off-

white solid.[1][8][9] It is soluble in common organic solvents such as dichloromethane and

methanol.[1][7][8]

Table 2: Physicochemical Properties
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Property

Value

Source

Appearance

Colorless to pale yellow liquid /
White to off-white solid

[1181e]

Boiling Point (Predicted)

320.5+27.0°C

[7](8]

Density (Predicted)

1.206 + 0.06 g/cm?3

[7](8]

pKa (Predicted) 12.17 £ 0.59 [718]
XLogP3 1.9 [2][6]
Hydrogen Bond Donor Count 0 [6]
Hydrogen Bond Acceptor

C);untg p ° o]
Rotatable Bond Count 7 [6]
Exact Mass 254.07903816 g/mol [2][6]
Monoisotopic Mass 254.07903816 g/mol [2][6]
Topological Polar Surface Area  71.1 A2 [2][6]
Heavy Atom Count 18 [6]
Formal Charge 0 [6]

Experimental Protocols: Synthesis

Dimethyl 2-(2-methoxyphenoxy)malonate is commonly synthesized via the O-alkylation of
guaiacol with a malonate derivative. Below are detailed methodologies from published
procedures.

Synthesis from Guaiacol and Dimethyl 2-chloromalonate

This protocol describes a common and efficient method for the preparation of Dimethyl 2-(2-
methoxyphenoxy)malonate.

Materials:
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e Guaiacol (4)

e Toluene

e Sodium hydroxide

o Dimethyl 2-chloromalonate (1a)
» Deionized water

e 1% aqueous sodium bicarbonate
e Anhydrous sodium sulfate

Procedure:

Dissolve guaiacol (200 g, 1.61 mol) in toluene (1 L) at room temperature.
¢ Add sodium hydroxide (67.6 g, 1.692 mol) to the solution.
o Heat the reaction mixture to reflux to remove water azeotropically.

e Cool the mixture to 65 °C and add dimethyl 2-chloromalonate (321.8 g, 1.93 mol) over a
period of 30 minutes.

e Heat the reaction mixture to reflux and stir for 3 hours.
 After cooling, wash the reaction mixture with a 10% aqueous sodium chloride solution (1 L).

e The residue can also be dissolved in toluene and washed sequentially with deionized water
and 1% aqueous sodium bicarbonate.[3]

e Dry the organic phase over anhydrous sodium sulfate.[3]
o Concentrate the solution under reduced pressure to yield the final product.[3]

This procedure is reported to yield approximately 385 g (94%) of Dimethyl 2-(2-
methoxyphenoxy)malonate as a viscous oil.
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Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of Dimethyl 2-(2-
methoxyphenoxy)malonate.

Synthesis of Dimethyl 2-(2-methoxyphenoxy)malonate

Click to download full resolution via product page

Caption: Workflow for the synthesis of Dimethyl 2-(2-methoxyphenoxy)malonate.

Safety and Handling

For research use only, not intended for diagnostic or therapeutic applications.[1][10] Users
should consult the Safety Data Sheet (SDS) for detailed handling instructions. Hazard
statements may include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and
H335 (May cause respiratory irritation).[1][2]

Applications in Research and Development

Dimethyl 2-(2-methoxyphenoxy)malonate is a crucial precursor in the synthesis of various
pharmaceutical compounds.[9] Its reactive structure allows for a variety of chemical
transformations, making it a valuable tool in medicinal chemistry for creating novel drug
candidates.[1] It has been used in the development of dual endothelin receptor antagonists for
cardiovascular research and as a precursor for molecules targeting neurodegenerative
diseases.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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